Cas no 918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine)

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine structure
918514-78-0 structure
Product Name:2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine
CAS No:918514-78-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD18258886
CID:1121598
PubChem ID:54579899
Update Time:2024-10-26

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine
    • 2-(trifluoromethyl)-7-azaindole
    • 918514-78-0
    • SY163938
    • CS-0435000
    • AT21496
    • 2-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine
    • EN300-196609
    • MFCD18258886
    • SCHEMBL857442
    • DTXSID20712350
    • SB16248
    • AKOS015951485
    • MDL： MFCD18258886
    • Inchi： 1S/C8H5F3N2/c9-8(10,11)6-4-5-2-1-3-12-7(5)13-6/h1-4H,(H,12,13)
    • InChI Key： UXMRGLRMNQNTGP-UHFFFAOYSA-N
    • SMILES： FC(C1=CC2=CC=CN=C2N1)(F)F

Computed Properties

  • Exact Mass: 186.04048265g/mol
  • Monoisotopic Mass: 186.04048265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr)

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Pricemore >>

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2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Production Method

Production Method 1

2926-29-6 2926-29-6
271-63-6 271-63-6
918514-78-0 918514-78-0
892414-47-0 892414-47-0
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  24 h, rt
1.2 Reagents: Dichloromethane
Reference
A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes
Dang-Nguyen, Ashley; Legaspi, Kristine C.; McCarty, Connor T.; Smith, Diane K. ; Gustafson, Jeffrey, Organic Letters, 2023, 25(26), 4898-4902

Production Method 2

271-63-6 271-63-6
37181-39-8 37181-39-8
1961266-43-2 1961266-43-2
918514-78-0 918514-78-0
892414-47-0 892414-47-0
Reaction Conditions
1.1 Catalysts: 2639739-56-1 Solvents: Dimethyl sulfoxide ;  18 h, rt
Reference
Solvated Nickel Complexes as Stoichiometric and Catalytic Perfluoroalkylation Agents
Shreiber, Scott T. ; Vicic, David A., Angewandte Chemie, 2021, 60(33), 18162-18167

Production Method 3

271-63-6 271-63-6
37181-39-8 37181-39-8
1961266-43-2 1961266-43-2
918514-78-0 918514-78-0
892414-47-0 892414-47-0
Reaction Conditions
1.1 Catalysts: Nickel, [hydrotris(1H-pyrazolato-κN1)borato(1-)-κN2,κN2′,κN2′′]tris(trifluoromet… Solvents: Dimethyl sulfoxide ;  24 h, 25 °C
Reference
Nickel(IV)-Catalyzed C-H Trifluoromethylation of (Hetero)arenes
Meucci, Elizabeth A.; Nguyen, Shay N.; Camasso, Nicole M.; Chong, Eugene ; Ariafard, Alireza ; et al, Journal of the American Chemical Society, 2019, 141(32), 12872-12879

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Raw materials

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Preparation Products

2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine Related Literature

918514-78-0 (2-(trifluoromethyl)-1H-Pyrrolo[2,3-b]pyridine) Related Products

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